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Compound of Interest

Compound Name: Amino-PEG7-t-butyl ester

Cat. No.: B8229406 Get Quote

Essential Safety and Handling Guide for Amino-
PEG7-t-butyl Ester
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Amino-PEG7-t-butyl ester. The

following procedures are designed to ensure the safe handling and disposal of this chemical in

a laboratory setting.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) with complete quantitative data for Amino-
PEG7-t-butyl ester is not fully available, the following information has been compiled from

available resources.[1]
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Property Data

Appearance Colorless viscous liquid

Molecular Formula C₂₁H₄₃NO₉

Molecular Weight 453.56 g/mol

Purity ≥ 97%

CAS Number 2428400-07-9

Oral Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Flammability No data available

Exposure Limits No data available

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step operational plan is crucial for the safe handling of

Amino-PEG7-t-butyl ester.

1. Engineering Controls:

Work in a well-ventilated area.[1] A chemical fume hood is recommended for all handling

procedures.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Wear chemical-impermeable gloves, such as nitrile gloves.[1] Gloves must

be inspected before use and disposed of properly after handling.
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Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[1]

3. Handling:

Avoid contact with skin and eyes.[1]

Avoid breathing mist, gas, or vapors.[1]

Use non-sparking tools to prevent ignition sources.[1]

After handling, wash hands thoroughly with soap and water.

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

The recommended long-term storage temperature is at or below -15°C.[2]

Store under an inert atmosphere, such as Nitrogen or Argon, and protect from light.[2]

Emergency Procedures
In the event of exposure or a spill, follow these emergency procedures:

After eye contact: Immediately rinse with pure water for at least 15 minutes and consult a

doctor.[1]

After skin contact: Take off contaminated clothing immediately and wash off with soap and

plenty of water. Consult a doctor if irritation persists.[1]

If inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]
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Spills: Evacuate personnel to a safe area. Prevent the chemical from entering drains.[1]

Absorb the spill with an inert material and collect it in a suitable, closed container for

disposal.[3]

Disposal Plan
Proper disposal of Amino-PEG7-t-butyl ester and its containers is essential to prevent

environmental contamination.

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to

sewer systems.[1]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning.[1] Alternatively, puncture the packaging to make it unusable for other

purposes and then dispose of it in a sanitary landfill.[1]

Workflow for Safe Handling of Amino-PEG7-t-butyl
Ester
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Caption: Workflow for the safe handling of Amino-PEG7-t-butyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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